Cas no 1803920-23-1 (3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1803920-23-1
• MF: C₇H₃F₄N₃O
• MW: 221.111834764481
• CID: 4911288
• Update Time: 2025-05-19

3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4N3O/c8-4-1-3(2-12)5(13)6(14-4)15-7(9,10)11/h1H,13H2
• InChI Key： RZGHKUJBMAETER-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C(=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803920-23-1)

3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803920-23-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for the pharmaceutical industry.

The synthesis of 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) highlighted a novel catalytic approach that significantly improves yield and reduces byproducts. The compound's fluorine and trifluoromethoxy groups are particularly noteworthy, as they enhance its metabolic stability and bioavailability, making it a promising candidate for further drug development.

In terms of biological activity, preliminary studies have demonstrated that 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine exhibits inhibitory effects on specific kinase enzymes involved in inflammatory pathways. A recent Nature Chemical Biology paper (2024) reported its potential as a selective inhibitor of JAK3 kinase, which is implicated in autoimmune diseases. The study utilized in vitro and in vivo models to validate its efficacy, showing reduced cytokine production and improved disease outcomes in murine models of rheumatoid arthritis.

Another area of interest is the compound's role in agrochemical research. A 2024 study in Pest Management Science explored its derivatives as potential herbicides, demonstrating strong herbicidal activity against broadleaf weeds. The trifluoromethoxy group was found to enhance the compound's binding affinity to target enzymes in plants, suggesting its utility in developing next-generation agrochemicals.

Despite these promising findings, challenges remain in the clinical translation of 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine. Pharmacokinetic studies indicate that further modifications may be required to optimize its half-life and reduce off-target effects. Ongoing research is focused on derivatization strategies to improve its drug-like properties while retaining its biological activity.

In conclusion, 3-Amino-4-cyano-6-fluoro-2-(trifluoromethoxy)pyridine (CAS: 1803920-23-1) represents a versatile scaffold with applications in both pharmaceutical and agrochemical industries. Recent advancements in its synthesis and biological evaluation underscore its potential, though additional studies are needed to fully realize its therapeutic and commercial value. Researchers are encouraged to explore its derivatives and mechanisms of action to unlock new opportunities in drug and agrochemical development.